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Compound of Interest

Compound Name: N-Vinylacetamide

CAS No.: 28408-65-3

Cat. No.: B7823231

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Vinylacetamide (NVA) is a non-ionic, amphiphilic vinyl monomer that has garnered

significant interest in polymer chemistry and material science.[1] Its unique structure, featuring

both a vinyl group susceptible to radical polymerization and a hydrophilic acetamide group,

allows for the synthesis of polymers with tailored properties.[2][3] Poly(N-vinylacetamide)

(PNVA) and its copolymers are explored for a wide range of applications, including in

biomedical hydrogels, drug delivery systems, adhesives, and coatings, owing to their high

water solubility, thermal stability, and biocompatibility.[2][3] A thorough understanding of the

fundamental physical properties of the NVA monomer is critical for its effective polymerization

and the subsequent development of novel materials. This guide provides an in-depth overview

of the core physical characteristics of N-Vinylacetamide, complete with standardized

experimental protocols for their determination.
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A summary of the key physical and chemical properties of N-Vinylacetamide is presented

below. These values represent a consolidation of data from various sources and provide a

baseline for material characterization.

Property Value

IUPAC Name N-Ethenylacetamide

Synonyms
NVA, N-Ethenylacetamide, Acetamide, N-

ethenyl-

CAS Number 5202-78-8

Molecular Formula C₄H₇NO

Molecular Weight 85.10 g/mol

Appearance
White to light yellow crystalline solid or

powder[1][2][3][4][5]

Quantitative Physical Data
The following tables provide specific quantitative data for the physical properties of N-
Vinylacetamide, crucial for handling, processing, and quality control.

Table 1: Thermal Properties
Parameter Value Notes

Melting Point 51-55 °C[1][4][5][6][7] -

Boiling Point 96 °C
at 1.33 kPa (10 mmHg)[1][3][4]

[5][6][7]

Flash Point 108-113 °C[1][6][7] Closed-cup method[6]

Table 2: Density and Refractive Index
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Parameter Value Conditions

Specific Gravity 1.05 at 20 °C (Solid)[5][6]

0.946 at 55 °C (Liquid)[5][6]

Predicted Density 0.890 ± 0.06 g/cm³ -

Refractive Index Data not available -

Table 3: Solubility Profile
N-Vinylacetamide is highly soluble in water and a range of common organic solvents.[1][2][4]

Solvent Solubility

Water Soluble[1][2][4][7]

Acetone Soluble[1][2][4]

Methanol Soluble[2][4]

Ethanol Soluble

Esters Soluble[1][2]

Ethers Soluble[1]

Aromatic Hydrocarbons Soluble[1]

A more detailed quantitative solubility profile in various solvents at different temperatures is

provided below, expressed as grams of NVA dissolved in 100 grams of solvent.[5]
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Solvent at 10 °C ( g/100g ) at 25 °C ( g/100g ) at 40 °C ( g/100g )

Water - 880 -

Ethyl Alcohol 140 240 500

Acetone 110 270 520

Toluene 20 90 300

Ethyl Acetate 70 140 340

Experimental Protocols
The following section details the methodologies for determining the key physical properties of

N-Vinylacetamide, based on established international standards.

Determination of Melting Range
This protocol is adapted from the ASTM E324 standard test method.[8][9]

Principle: The melting point is determined by packing the substance into a capillary tube and

heating it at a controlled rate in a calibrated apparatus. The temperatures at which melting

begins (initial melting point) and is complete (final melting point) define the melting range. A

narrow melting range is indicative of high purity.[9][10]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar) with a heating block and temperature

controller.

Calibrated thermometer or digital temperature probe.

Glass capillary tubes (sealed at one end).

Procedure:

Sample Preparation: Ensure the N-Vinylacetamide sample is completely dry and in a fine

powdered form. If necessary, gently crush any coarse crystals in a mortar.[11]
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Capillary Loading: Press the open end of a capillary tube into the powdered sample,

trapping a small amount. Tap the sealed end of the tube on a hard surface to pack the

sample down to a height of 2-4 mm.[12]

Measurement:

Place the loaded capillary into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 10-15 °C below the expected

melting point of NVA (54 °C).

Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

Record the temperature (T₁) when the first drop of liquid becomes visible.

Continue heating at the slow rate and record the temperature (T₂) when the last solid

particle melts completely.

Reporting: The melting range is reported as T₁ to T₂. For high accuracy, perform the

measurement in triplicate and report the average range.

Determination of Boiling Point at Reduced Pressure
This protocol is a general laboratory method, as standard methods like ASTM D1120 are

designed for atmospheric pressure.[2][6][13] NVA's boiling point is reported at 10 mmHg,

necessitating a vacuum distillation setup.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the surrounding pressure. For substances that may decompose at their atmospheric boiling

point, the determination is performed under reduced pressure.

Apparatus:

Short-path distillation apparatus or a small-scale distillation setup including a round-bottom

flask, distillation head with a thermometer port, condenser, and receiving flask.

Vacuum pump and pressure gauge (manometer).
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Heating mantle with a magnetic stirrer.

Boiling chips or a magnetic stir bar.

Calibrated thermometer.

Procedure:

Setup: Place a small sample of N-Vinylacetamide (a few milliliters, melted) and a boiling

chip into the round-bottom flask. Assemble the distillation apparatus, ensuring all joints are

properly sealed.

Evacuation: Connect the apparatus to the vacuum pump and carefully reduce the

pressure until it stabilizes at the target pressure (10 mmHg).

Heating: Begin heating the sample gently while stirring.

Equilibrium: Increase the temperature slowly until a steady reflux of condensate is

observed on the thermometer bulb. The temperature should remain constant during

boiling.

Measurement: Record the stable temperature as the boiling point at the measured

pressure.

Shutdown: After the measurement, remove the heat source and allow the apparatus to

cool completely before slowly re-introducing air to the system.

Determination of Density (Solid)
This protocol is based on methods described in OECD Guideline 109 for solids.[3][14][15]

Principle: The air comparison pycnometer determines the volume of a solid by measuring the

pressure change of a known quantity of gas (usually helium or air) in a calibrated chamber,

with and without the sample present. The density is calculated from the measured volume

and the sample's mass.

Apparatus:
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Air comparison pycnometer.

Analytical balance.

Procedure:

Calibration: Calibrate the pycnometer according to the manufacturer's instructions using a

standard object of known volume.

Mass Measurement: Accurately weigh a sample of solid N-Vinylacetamide using an

analytical balance.

Volume Measurement: Place the weighed sample into the sample chamber of the

pycnometer. Seal the chamber and perform the volume measurement as per the

instrument's operating procedure. This typically involves pressurizing the chamber and

measuring the pressure after expansion into a reference chamber.

Calculation: The instrument's software typically calculates the volume directly. The density

(ρ) is calculated using the formula: ρ = mass / volume

Reporting: Report the density in g/cm³ at the measurement temperature (e.g., 20 °C).

Determination of Water Solubility
This protocol follows the "Flask Method" from OECD Guideline 105, suitable for substances

with solubilities above 10⁻² g/L.[16]

Principle: A supersaturated solution of the substance in water is prepared at a temperature

slightly above the test temperature. It is then allowed to equilibrate at the test temperature for

a sufficient period, after which the concentration of the substance in the aqueous phase is

determined by a suitable analytical method.

Apparatus:

Constant temperature water bath or shaker.

Glass flasks with stoppers.
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Analytical balance.

Centrifuge (if necessary).

Analytical instrument for concentration measurement (e.g., HPLC, GC, or UV-Vis

Spectrophotometer).

Procedure:

Preparation: Add an excess amount of N-Vinylacetamide to a flask containing a known

volume of distilled water. The amount should be sufficient to create a saturated solution

with visible excess solid.

Equilibration: Stopper the flask and place it in a constant temperature shaker bath set to

20 °C (or the desired test temperature). Agitate the mixture for at least 24 hours to ensure

equilibrium is reached. A preliminary test can determine the minimum time required.[16]

Phase Separation: After equilibration, stop the agitation and allow the mixture to stand at

the test temperature for another 24 hours to allow undissolved solid to settle. If necessary,

centrifuge the sample at the test temperature to separate the solid phase.

Sampling & Analysis: Carefully withdraw an aliquot of the clear, supernatant aqueous

solution. Analyze the concentration of N-Vinylacetamide in the aliquot using a pre-

calibrated analytical method.

Reporting: Report the water solubility as the average concentration from at least three

replicate determinations.

Visualization of Characterization Workflow
For a comprehensive analysis of a chemical substance like N-Vinylacetamide, a structured

workflow is essential. The following diagram illustrates a logical sequence for physical and

chemical characterization.

Caption: Logical workflow for the physical characterization of N-Vinylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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